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Compound of Interest

Compound Name: Ammothamnine

Cat. No.: B8068940 Get Quote

For immediate release: This document provides detailed safety and logistical information for

the proper disposal of Ammothamnine (CAS: 16837-52-8), also known as Oxymatrine.[1]

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance. This guide is intended for researchers, scientists, and drug development

professionals familiar with handling chemical substances in a laboratory setting.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to handle Ammothamnine with

appropriate personal protective equipment (PPE). This minimizes exposure risks and ensures a

safe working environment.

Key Handling Precautions:

Ventilation: Always handle Ammothamnine in a well-ventilated area, preferably within a

chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Use chemical-impermeable gloves.[1]
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Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]

Contamination: Avoid the formation of dust and aerosols.[1] In case of skin contact,

immediately wash the affected area with soap and plenty of water.[1] If inhaled, move to

fresh air.[1]

Ammothamnine Disposal Protocol
The primary method for the disposal of Ammothamnine is to treat it as hazardous chemical

waste. It must be disposed of through an appropriate treatment and disposal facility in

accordance with all applicable local, state, and federal laws and regulations.[1]

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste Ammothamnine, including any contaminated materials (e.g., weighing

paper, gloves, pipette tips), in a designated and clearly labeled hazardous waste

container.

The container must be compatible with the chemical, tightly sealed, and stored in a cool,

dry, and well-ventilated area away from incompatible materials.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Ammothamnine" or "Oxymatrine"), and the associated hazards.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure and have secondary containment to prevent spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.
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Provide the EHS department or contractor with the Safety Data Sheet (SDS) for

Ammothamnine.

Documentation:

Maintain a detailed record of the waste, including the amount, date of generation, and

disposal date.

Quantitative Data Summary
The following table summarizes key quantitative data for Ammothamnine, compiled from

various sources.

Property Value Source

Molecular Formula C₁₅H₂₄N₂O₂ [2][3][4]

Molecular Weight 264.36 g/mol [2][3]

CAS Number 16837-52-8 [1][2][3][4]

Melting Point 197.6-198°C [4]

Appearance White Powder [1][4]

Solubility

Soluble in water, chloroform,

and methanol. Insoluble in

petroleum ether and acetone.

[3][4]

Experimental Protocols
This document focuses on disposal procedures. For detailed experimental protocols involving

the use of Ammothamnine, please refer to specific research articles and established

laboratory standard operating procedures. The handling precautions outlined in Section 1 of

this guide should be integrated into any experimental workflow.

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Ammothamnine.
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Caption: Workflow for the safe disposal of Ammothamnine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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